Cas no 147643-68-3 (2-(1H-imidazol-5-yl)prop-2-en-1-amine)

• Product Name: 2-(1H-imidazol-5-yl)prop-2-en-1-amine
• CAS No: 147643-68-3
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 6446225
• PubChem ID: 44345335
• Update Time: 2024-01-12

2-(1H-imidazol-5-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-5-yl)prop-2-en-1-amine
• EN300-1867985
• BDBM50281518
• 147643-68-3
• 2-(1H-Imidazol-4-yl)-allylamine
• CHEMBL116538

• Inchi： 1S/C6H9N3/c1-5(2-7)6-3-8-4-9-6/h3-4H,1-2,7H2,(H,8,9)
• InChI Key： LMJOXTNJYQOGSC-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C(=C)CN

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles